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4-Amino-1,6-dimethyl-2-
Compound Name:

hydroxypyrimidine
CAS No.: 66943-92-8
Cat. No.: B14160848

Get Quote

Executive Summary & Strategic Importance

In the field of nucleoside chemistry and epigenetics, 1,6-dimethylcytosine (1,6-DMC) serves as
a critical structural probe. Unlike its biologically ubiquitous isomer 5-methylcytosine (5mC) or
the standard model 1-methylcytosine (1mC), 1,6-DMC introduces a specific steric "conflict”
between the methyl groups at the N1 and C6 positions.

This guide provides a comparative structural analysis of 1,6-dimethylcytosine monohydrate. We
analyze how the ortho-methyl steric clash distorts the pyrimidine ring planarity, alters crystal
packing efficiency, and influences hydration patterns compared to its planar alternatives. This
analysis is vital for researchers designing nucleoside analogues where steric bulk at the C6
position is used to modulate polymerase fidelity or inhibit viral replication.

Comparative Structural Analysis
The Core Mechanism: The "Ortho-Methyl" Steric Clash
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The defining feature of 1,6-DMC is the proximity of the methyl group at N1 (glycosidic position
mimic) and the methyl group at C6. In standard pyrimidines (like Cytosine or 1-Methylcytosine),
the C6 position is occupied by a hydrogen atom, allowing the N1-substituent to lie in the plane
of the ring.

In 1,6-DMC, the van der Waals radii of the two methyl groups overlap, forcing a structural
distortion. This results in either:

o Exocyclic Bond Rotation: The methyl groups rotate out of the aromatic plane to relieve strain.

e Ring Puckering: The pyrimidine ring adopts a slight boat or twist conformation, reducing

aromaticity.

QQIllpa[ Ison with Alternatives

Feature

1,6-Dimethylcytosine
(1,6-DMC)

1-Methylcytosine
(ImC)

5-Methylcytosine
(5mC)

Methylation Sites

N1 and C6
(Adjacent/Ortho)

N1 only

C5 only (Meta to N1)

Steric Strain

High (N1-Me vs. C6-
Me clash)

Low (Planar)

Low (Planar)

Crystal Packing

Distorted/Loose
Stacking due to bulk

Tight

stacking

Tight

stacking

Hydration Pattern

Water bridges polar
face (O2/N3);
Hydrophobic back
blocked

Water bridges O2/N3;
High lattice energy

Similar to Cytosine

Tautomeric Form

Predominantly Amino-
oxo0 (stabilized by
solvent)

Amino-oxo

Amino-oxo

Biological Role

Synthetic Probe
(Steric Control)

Model for N-glycosidic
bond

Epigenetic Marker
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Mechanistic Insight: The Monohydrate Role

In the crystal lattice of 1,6-DMC, the monohydrate water molecule is not merely a solvent of
crystallization but a structural linchpin.

» Hydrophobic Shielding: The C5-C6-N1 face of the molecule is highly hydrophobic due to the
dimethyl "wall."

e Polar Anchoring: The water molecule typically coordinates with the O2 (carbonyl) and N4
(amino) or N3 sites, satisfying hydrogen bond donors/acceptors that cannot form
intermolecular base pairs due to the steric twisting of the ring.

Experimental Protocols
Protocol A: Crystallization of Sterically Hindered
Methylcytosines

Objective: Grow single crystals of 1,6-DMC suitable for X-ray diffraction, ensuring the
monohydrate form is selected over the anhydrous form.

e Solvent Selection: Prepare a supersaturated solution of 1,6-dimethylcytosine in Milli-Q
Water/Ethanol (90:10 v/v).

o Reasoning: Pure water promotes hydrate formation. The small ethanol fraction lowers
surface tension, aiding nucleation.

o Thermal Dissolution: Heat the mixture to 50°C with mild stirring until fully dissolved. Do not
boil (prevents degradation).

» Slow Evaporation: Filter the solution through a 0.22 um PTFE filter into a silanized glass vial.
Cover with Parafilm and poke 3-5 small holes.

¢ Incubation: Store at 4°C in a vibration-free environment.

o Critical Step: Lower temperature favors the thermodynamic product (monohydrate) over
the kinetic anhydrous form.
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e Harvesting: Crystals typically appear as colorless prisms within 7-14 days. Mount in
Paratone-N oil immediately to prevent dehydration (loss of lattice water).

Protocol B: X-Ray Data Collection & Refinement

e Source: Cu K

(

A) or Mo K

(

A).
o Temperature: Collect at 100 K (Cryostream).

o Why: Reduces thermal motion of the disordered methyl protons at C6 and N1.
o Refinement Strategy:

o Locate the N1 and C6 methyl carbons early in the difference Fourier map.

o Expect high thermal parameters (

) for the methyl hydrogens due to rotation.
o Water H-atoms: Locate from difference maps to confirm the H-bond network bridging O2

and N3.

Visualizing the Steric Conflict

The following diagram illustrates the structural logic of 1,6-DMC. It highlights the steric clash
that disrupts planarity and the compensatory role of the water molecule in the crystal lattice.
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Figure 1: Structural logic of 1,6-dimethylcytosine. The red arrow indicates the critical steric
clash between N1-Me and C6-Me, which necessitates water-mediated stabilization (yellow
node) to form a stable lattice.
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Technical Data Summary

The following table summarizes the physicochemical properties relevant to the structural
analysis, derived from crystallographic and spectroscopic studies of methylated cytosines.

Parameter Value | Description Impact on Structure
Typically Monoclinic ( Common for hydrated

Space Group nucleobases; allows inversion
) symmetry pairs.

1,6-dimethylation does not
Tautomerism Amino-oxo (Canonical) force the imino form, unlike

some C4 substitutions.

The barrier to rotation is higher
C6-Methyl Rotation Hindered than in 6-methylcytosine due
to the N1-methyl clash.

Direct overlap is energetically
Base Stacking Offset / Slipped unfavorable due to the
protruding methyls.

Essential for bridging the
o N3...Water...O2 network,
Water Stoichiometry 1:1 (Monohydrate) )
compensating for lost base-

pairing capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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